2-(4-Benzyloxyphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-(4-phenylmethoxyphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C19H15NO3/c21-19(22)16-10-11-20-18(12-16)15-6-8-17(9-7-15)23-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,21,22)
• InChI Key: WTYHJUNVWHFNBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=NC=CC(=C3)C(=O)O
• Molecular Formula: C19H15NO3
• DSSTOX Substance ID: DTXSID50688433
• Molecular Weight: 305.3 g/mol
• CAS RN: 1261958-45-5

Description

2-(4-Benzyloxyphenyl)isonicotinic acid, 95% (2-BINPA) is an organic compound used in a variety of scientific research applications. It is a derivative of isonicotinic acid, which is a powerful inhibitor of many enzymes and has been used in a variety of lab experiments. 2-BINPA has been used in biochemistry and physiology research to study enzyme inhibition, protein-protein interactions, and other biochemical processes.

Scientific Research Applications

2-(4-Benzyloxyphenyl)isonicotinic acid, 95% has been used in a variety of scientific research applications. It has been used to study enzyme inhibition, protein-protein interactions, and other biochemical processes. It has also been used in drug discovery and development, as well as in the study of genetic and metabolic pathways. In addition, 2-(4-Benzyloxyphenyl)isonicotinic acid, 95% has been used in the study of cell signaling pathways, receptor-ligand interactions, and other cellular processes.

Mechanism of Action

2-(4-Benzyloxyphenyl)isonicotinic acid, 95% acts as an inhibitor of enzymes, such as acetylcholinesterase, tyrosine kinase, and cyclooxygenase. It binds to the active site of the enzyme and blocks the enzyme from catalyzing its reaction. This inhibition of enzyme activity results in a decrease in the rate of the biochemical reaction.
Biochemical and Physiological Effects
2-(4-Benzyloxyphenyl)isonicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as acetylcholinesterase, tyrosine kinase, and cyclooxygenase. It has also been shown to inhibit the activity of protein-protein interactions, such as those involved in cell signaling pathways. In addition, 2-(4-Benzyloxyphenyl)isonicotinic acid, 95% has been shown to inhibit the activity of metabolic pathways, such as those involved in the production of lipids.

Advantages and Limitations for Lab Experiments

2-(4-Benzyloxyphenyl)isonicotinic acid, 95% has several advantages for use in lab experiments. First, it is a relatively inexpensive compound and is readily available. Second, it has a high degree of specificity for its target enzymes, meaning that it is unlikely to inhibit other enzymes. Third, it has a low toxicity, making it safe to use in experiments. However, there are some limitations to using 2-(4-Benzyloxyphenyl)isonicotinic acid, 95% in lab experiments. First, it has a short half-life, which means that it needs to be used quickly after synthesis. Second, it can be difficult to synthesize in large quantities, making it difficult to use in large-scale experiments.

Future Directions

There are several potential future directions for the use of 2-(4-Benzyloxyphenyl)isonicotinic acid, 95%. First, it could be used in the development of new drugs and therapies. Second, it could be used to study the effects of enzyme inhibition on disease progression. Third, it could be used to study the role of enzymes in metabolic pathways. Fourth, it could be used to study the role of protein-protein interactions in cellular processes. Fifth, it could be used to study the role of protein-protein interactions in drug discovery and development. Sixth, it could be used to study the effects of enzyme inhibition on gene expression. Finally, it could be used to study the effects of enzyme inhibition on cell signaling pathways.

Synthesis Methods

2-(4-Benzyloxyphenyl)isonicotinic acid, 95% is synthesized from isonicotinic acid and benzyl bromide. The reaction proceeds in three steps. First, isonicotinic acid is reacted with benzyl bromide in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form an intermediate product, 4-benzyloxybenzyl isonicotinate. This intermediate product is then reacted with an acid, such as hydrochloric acid or sulfuric acid, to form 2-(4-Benzyloxyphenyl)isonicotinic acid, 95%. The final product is then purified by recrystallization or solvent extraction.